Cas no 1330754-14-7 (7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline)

• Product name: 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline
• CAS No: 1330754-14-7
• MF: C₁₁H₉ClINO
• MW: 333.552734136581
• CID: 5059890

7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodo-2,8-dimethyl-1H-quinolin-4-one
• 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline
• 7-Chloro-3-iodo-2,8-dimethylquinolin-4(1H)-one

• Inchi： 1S/C11H9ClINO/c1-5-8(12)4-3-7-10(5)14-6(2)9(13)11(7)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： BTOCMYYGLKCSKV-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC(=C(C)C=2NC=1C)Cl)=O

Computed Properties

• Exact Mass: 332.942
• Monoisotopic Mass: 332.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline

7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline (CAS No. 1330754-14-7): A Comprehensive Overview

7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline (CAS No. 1330754-14-7) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, which is known for its diverse biological activities and utility in medicinal chemistry. The presence of chloro, methyl, hydroxy, and iodo substituents on the quinoline backbone makes it a versatile intermediate for further chemical modifications.

One of the key reasons for the growing interest in 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline is its potential role in drug discovery. Researchers are increasingly exploring halogenated quinolines for their antimicrobial, anticancer, and anti-inflammatory properties. The iodo substituent, in particular, is of interest due to its ability to participate in cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This makes CAS No. 1330754-14-7 a valuable building block in the development of new therapeutic agents.

In addition to its pharmaceutical applications, 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline is also studied for its photophysical properties. Halogenated quinolines often exhibit interesting fluorescence and phosphorescence behaviors, which can be exploited in materials science. For instance, such compounds are being investigated for use in organic light-emitting diodes (OLEDs) and sensors. The hydroxy group in this compound further enhances its solubility in polar solvents, making it easier to handle in various experimental setups.

The synthesis of 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline typically involves multi-step reactions, starting from readily available quinoline precursors. The introduction of the iodo group often requires careful optimization to achieve high yields and purity. Researchers are continually refining these synthetic protocols to improve efficiency and reduce environmental impact, aligning with the broader trend toward sustainable chemistry.

From a market perspective, the demand for specialized quinoline derivatives like CAS No. 1330754-14-7 is on the rise. Pharmaceutical companies and academic institutions are the primary consumers, driven by the need for novel compounds to address unmet medical needs. The compound's unique substitution pattern makes it a standout candidate for further exploration, particularly in the context of targeted drug delivery and personalized medicine.

For those working in the field, understanding the stability and storage conditions of 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline is crucial. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Proper handling and disposal are also essential to ensure safety and compliance with regulatory guidelines.

In summary, 7-Chloro-2,8-dimethyl-4-hydroxy-3-iodoquinoline (CAS No. 1330754-14-7) is a promising compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its halogenated quinoline structure offers numerous opportunities for innovation, making it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in advancing both medicine and technology.